(E)-4-(2-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-[2-[(5E)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H15FN2O3S3/c19-14-5-1-13(2-6-14)11-16-17(22)21(18(25)26-16)10-9-12-3-7-15(8-4-12)27(20,23)24/h1-8,11H,9-10H2,(H2,20,23,24)/b16-11+
• InChI Key: FNODMSVAXSSLAI-LFIBNONCSA-N
• Canonical SMILES: C1=CC(=CC=C1CCN2C(=O)C(=CC3=CC=C(C=C3)F)SC2=S)S(=O)(=O)N
• Isomeric SMILES: C1=CC(=CC=C1CCN2C(=O)/C(=C\C3=CC=C(C=C3)F)/SC2=S)S(=O)(=O)N
• Molecular Formula: C18H15FN2O3S3
• Molecular Weight: 422.5 g/mol

Description

This compound is a sulfonamide derivative, which is a class of organic compounds widely used in medicine for their antibacterial properties. The presence of a fluorobenzylidene group suggests that it might have unique reactivity or biological activity, as fluorine atoms are often used in medicinal chemistry to modify the properties of bioactive compounds.

Scientific Research Applications

Photodynamic Therapy Applications

Research on benzenesulfonamide derivatives, such as zinc phthalocyanine substituted with benzenesulfonamide units, has demonstrated their potential as photosensitizers in photodynamic therapy for cancer treatment. These compounds have been characterized by their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them valuable for Type II photodynamic therapy mechanisms aimed at treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Anticancer Agents

A series of novel N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides were synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds showed promising results in not causing tissue damage in liver, kidney, colon, and brain compared to controls or celecoxib, indicating their potential as therapeutic agents (Küçükgüzel et al., 2013).

Antidiabetic Agents

The synthesis and evaluation of fluoropyrazolesulfonylurea and thiourea derivatives have been conducted for their potential as antidiabetic agents. These compounds have exhibited significant antidiabetic activity, supported by molecular and biological properties calculations, suggesting their potential as leads for future drug discovery studies (Faidallah et al., 2016).

Carbonic Anhydrase Inhibitors

New derivatives of benzenesulfonamide have been synthesized and tested for their ability to inhibit carbonic anhydrase, an enzyme involved in various physiological processes. Some of these compounds showed strong inhibitory activity against human cytosolic isoforms of carbonic anhydrase, highlighting their potential in developing treatments for conditions where carbonic anhydrase activity is implicated (Gul et al., 2016).